![molecular formula C23H24N2O3 B286602 N-[cyclopentyl(phenyl)methyl]-3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propanamide](/img/structure/B286602.png)
N-[cyclopentyl(phenyl)methyl]-3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[cyclopentyl(phenyl)methyl]-3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propanamide, also known as CPI-1189, is a compound that has been studied for its potential therapeutic effects. It belongs to the class of compounds known as isoindolones, which have been found to have a range of biological activities.
Mechanism of Action
The mechanism of action of N-[cyclopentyl(phenyl)methyl]-3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propanamide is not fully understood, but it is thought to involve the modulation of several signaling pathways. In neurodegenerative diseases, this compound has been found to activate the Nrf2/ARE pathway, which is involved in the regulation of oxidative stress. In cancer, this compound has been shown to inhibit the PI3K/Akt/mTOR pathway, which is involved in cell growth and survival. In inflammation, this compound has been found to inhibit the NF-κB pathway, which is involved in the regulation of immune responses.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. In neurodegenerative diseases, this compound has been shown to reduce oxidative stress and inflammation, and to enhance cognitive function. In cancer, this compound has been found to inhibit cell growth and to enhance the effectiveness of chemotherapy. In inflammation, this compound has been found to reduce the production of pro-inflammatory cytokines and to have anti-inflammatory effects.
Advantages and Limitations for Lab Experiments
The advantages of using N-[cyclopentyl(phenyl)methyl]-3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propanamide in lab experiments include its potential therapeutic effects in several areas, its ability to modulate several signaling pathways, and its relatively low toxicity. The limitations of using this compound in lab experiments include the need for further research to fully understand its mechanism of action, and the need to optimize dosing and administration methods.
Future Directions
There are several future directions for research on N-[cyclopentyl(phenyl)methyl]-3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propanamide. These include further studies on its mechanism of action, optimization of dosing and administration methods, and evaluation of its potential therapeutic effects in clinical trials. Other areas for future research include the development of new isoindolone compounds with enhanced biological activity, and the investigation of the potential of this compound as a tool for studying signaling pathways involved in neurodegenerative diseases, cancer, and inflammation.
In conclusion, this compound is a compound with potential therapeutic effects in several areas, including neurodegenerative diseases, cancer, and inflammation. Its mechanism of action involves the modulation of several signaling pathways, and it has been found to have several biochemical and physiological effects. Further research is needed to fully understand its mechanism of action and to optimize dosing and administration methods.
Synthesis Methods
The synthesis of N-[cyclopentyl(phenyl)methyl]-3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propanamide has been described in several publications. One method involves the reaction of 2,3-dihydro-1H-isoindol-1-one with cyclopentylmagnesium bromide, followed by reaction with benzyl bromide and then with 3-bromo-2-oxopropanoic acid. The resulting compound is then treated with hydrochloric acid to yield this compound.
Scientific Research Applications
N-[cyclopentyl(phenyl)methyl]-3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propanamide has been studied for its potential therapeutic effects in several areas, including neurodegenerative diseases, cancer, and inflammation. In neurodegenerative diseases, this compound has been found to have neuroprotective effects and to enhance cognitive function in animal models. In cancer, this compound has been shown to inhibit the growth of tumor cells and to enhance the effectiveness of chemotherapy. In inflammation, this compound has been found to reduce the production of pro-inflammatory cytokines and to have anti-inflammatory effects.
Properties
Molecular Formula |
C23H24N2O3 |
---|---|
Molecular Weight |
376.4 g/mol |
IUPAC Name |
N-[cyclopentyl(phenyl)methyl]-3-(1,3-dioxoisoindol-2-yl)propanamide |
InChI |
InChI=1S/C23H24N2O3/c26-20(14-15-25-22(27)18-12-6-7-13-19(18)23(25)28)24-21(17-10-4-5-11-17)16-8-2-1-3-9-16/h1-3,6-9,12-13,17,21H,4-5,10-11,14-15H2,(H,24,26) |
InChI Key |
GGBFLPPLGHHUHL-UHFFFAOYSA-N |
SMILES |
C1CCC(C1)C(C2=CC=CC=C2)NC(=O)CCN3C(=O)C4=CC=CC=C4C3=O |
Canonical SMILES |
C1CCC(C1)C(C2=CC=CC=C2)NC(=O)CCN3C(=O)C4=CC=CC=C4C3=O |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.